[5-Ethenyl-3-hydroxy-4-(3-hydroxyprop-1-en-2-yl)-2-(3-methoxy-3-oxoprop-1-en-2-yl)-5-methylcyclohexyl] 3,4-dihydroxy-2-methylidenebutanoate

• IUPAC Name: [5-ethenyl-3-hydroxy-4-(3-hydroxyprop-1-en-2-yl)-2-(3-methoxy-3-oxoprop-1-en-2-yl)-5-methylcyclohexyl] 3,4-dihydroxy-2-methylidenebutanoate
• InChI: InChI=1S/C21H30O8/c1-7-21(5)8-15(29-20(27)12(3)14(24)10-23)16(13(4)19(26)28-6)18(25)17(21)11(2)9-22/h7,14-18,22-25H,1-4,8-10H2,5-6H3
• InChI Key: PUUYULQKNFTVDK-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(C(C(C1C(=C)CO)O)C(=C)C(=O)OC)OC(=O)C(=C)C(CO)O)C=C
• Molecular Formula: C21H30O8
• DSSTOX Substance ID: DTXSID301347141
• Molecular Weight: 410.5 g/mol
• CAS RN: 189458-61-5

Description

[5-ethenyl-3-hydroxy-4-(3-hydroxyprop-1-en-2-yl)-2-(3-methoxy-3-oxoprop-1-en-2-yl)-5-methylcyclohexyl] 3,4-dihydroxy-2-methylidenebutanoate is a sesquiterpenoid.
[5-Ethenyl-3-hydroxy-4-(3-hydroxyprop-1-en-2-yl)-2-(3-methoxy-3-oxoprop-1-en-2-yl)-5-methylcyclohexyl] 3,4-dihydroxy-2-methylidenebutanoate is a natural product found in Centaurea paui with data available.

Scientific Research Applications

Aerobic Dimerization and Photochromic Properties

• Lvov et al. (2017) discovered a unique chemical transformation involving the base-induced aerobic dimerization of a related compound. This led to the production of photochromic diarylethene, which can be easily modified for various applications, including the production of photoactive compounds with desired properties and functions (Lvov et al., 2017).

Synthesis Towards Fungal Xanthone Bikaverin

• Iijima et al. (1979) synthesized compounds related to the chemical structure of interest. This synthesis was directed towards the fungal xanthone bikaverin, demonstrating the compound's relevance in the synthesis of biologically active substances (Iijima et al., 1979).

Novel Diastereoisomers and Structural Characterization

• Curilazo et al. (2017) explored the creation of diastereoisomeric compounds through intramolecular electrohydrocyclisation. This study highlighted the compound's utility in complex molecular arrangements and its potential in structural chemistry (Curilazo et al., 2017).

Unusual Course of Enolate-Imine Condensation

• Valiullina et al. (2017) investigated the abnormal reaction product of a related compound in an enolate-imine condensation reaction. This research contributes to understanding unusual chemical reactions and their products (Valiullina et al., 2017).

Reactivity Towards Carbanionic Nucleophiles

• Brown et al. (1984) studied the reactivity of a compound similar in structure to the one of interest with carbanionic nucleophiles. This research aids in understanding the compound's behavior in various chemical environments (Brown et al., 1984).

Solvent-Free Grinding Synthesis

• Amole et al. (2019) successfully synthesized α-methylchalcone derivatives, similar to the compound of interest, using a solvent-free grinding technique. This research highlights innovative and environmentally friendly synthetic methods (Amole et al., 2019).